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Compound of Interest

Compound Name: D-Mannose-180

Cat. No.: B12406122

Essential Safety and Handling Guide for D-
Mannose-'80

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-Mannose-80. The following procedural guidance
ensures safe operational and disposal practices in a laboratory setting.

D-Mannose-180 is a stable, non-radioactive isotopically labeled form of D-Mannose.[1][2]
According to multiple safety data sheets (SDS), D-Mannose is not classified as a hazardous
substance.[3][4][5][6][7][8] The primary occupational hazard is potential mild irritation to the
respiratory system, skin, or eyes from the dust, particularly when handling the powdered form.
[9][10] Therefore, standard laboratory precautions are sufficient to ensure safety.

Physical and Chemical Properties of D-Mannose

The following table summarizes the key quantitative data for D-Mannose.
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Property Value Citations
Appearance White, solid powder [9]
Molecular Formula CeH1206 [5]
Molar Mass 180.16 g/mol [5]
Melting Point 126-134°C 9]
Solubility Soluble in water [9]
Bulk Density 0.25-0.60 g/cm3 9]
Auto-ignition Temperature Not available 9]

Personal Protective Equipment (PPE)

While D-Mannose-180 is not considered hazardous, adherence to standard laboratory PPE
protocols is mandatory to minimize exposure to the powder and prevent contamination. A risk
assessment should be conducted to determine the appropriate PPE for the specific tasks being
performed.[11]
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Specifications and o
PPE Category Item . Citations
Rationale

A standard lab coat
should be worn to
) protect clothing and
Torso Protection Laboratory Coat ] ) [12][13]
skin from potential
spills.[12][13] It should

be kept buttoned.

Nitrile gloves are
recommended to
prevent skin contact.
[11][12] Gloves should
be inspected before
use and removed
. . promptly if

Hand Protection Disposable Gloves ] [71[11][12]
contaminated.[7]
Hands should be
washed thoroughly
after handling the
substance and before
leaving the laboratory.

[10]

As a minimum

requirement, safety

glasses protect

against flying particles

and accidental

splashes.[11][14] [11][14]
They should be

marked with "Z87" to

Eye and Face Safety Glasses with
Protection Side Shields

signify adherence to
ANSI 787.1
standards.[11]

Respiratory Protection  Not generally required  Under normal use with  [8][10][12]

adequate ventilation,
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respiratory protection
is not necessary.[8] If
significant dust
generation is
unavoidable, a
NIOSH-approved
respirator (e.g., N95)
may be used.[12]
Work should ideally
be conducted in a
fume hood or well-

ventilated area.[10]

Foot Protection

Closed-toe Shoes

Closed-toe shoes are

a standard

requirement in all

laboratory settings to [11][12]
protect feet from spills

and falling objects.[11]

[12]

Operational Plan: Handling and Weighing Protocol

This section provides a step-by-step procedure for safely handling and weighing D-Mannose-

180_

Experimental Protocol

e Preparation:

o Ensure the work area (e.g., laboratory bench, fume hood) is clean and uncluttered.

o Don all required PPE as specified in the table above.

o Assemble all necessary equipment (e.g., spatula, weigh boat, analytical balance, vortex

mixer, solvent).

e Weighing:
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o To minimize dust, handle the solid powder in a fume hood or an area with good local
exhaust ventilation.[10]

o Carefully open the container of D-Mannose-180.

o Use a clean spatula to transfer the desired amount of powder to a weigh boat on an
analytical balance.

o Avoid generating dust during transfer.[9]

o Once the desired amount is weighed, securely close the main container.

e Dissolution:
o Transfer the weighed powder into a suitable container for dissolution.
o Add the desired solvent (e.g., deionized water).
o Mix gently until the solid is fully dissolved. A vortex mixer can be used if necessary.

e Cleanup:

[¢]

Clean any spills immediately.

o

Wipe down the work area and equipment with a damp cloth to remove any residual
powder.

o

Dispose of all contaminated materials according to the disposal plan below.

[e]

Remove gloves and wash hands thoroughly.

Handling Workflow Diagram
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Caption: A workflow diagram for the safe handling of D-Mannose-120.

Disposal Plan
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As D-Mannose-180 is a stable, non-radioactive, and non-hazardous compound, its disposal
procedures are straightforward.

e Unused Product: Dispose of surplus and non-recyclable solutions through a licensed
disposal company in accordance with local, state, and federal regulations.[7]

» Contaminated Materials: Items such as used gloves, weigh boats, and paper towels that are
contaminated with D-Mannose-180 can typically be disposed of as general laboratory waste.
[1] However, they should not be mixed with hazardous chemical waste.[15]

o Waste Containers: Ensure all waste containers are appropriately labeled.[16]

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures.

Exposure Route First-Aid Measures Citations

Move the affected person to
Inhalation fresh air. If symptoms persist, [4107]

seek medical attention.

Brush off loose patrticles from
Skin Contact the skin and rinse the area 9]

with plenty of water.[9]

Rinse cautiously with water for
several minutes.[10] If contact
lenses are present and easy to

Eye Contact remove, do so. Continue [10]
rinsing. If eye irritation persists,
get medical advice/attention.
[10]

Rinse the mouth with water.[7]
) Do not induce vomiting.[9] If
Ingestion [61[719]
the person feels unwell, seek

medical attention.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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